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Compound of Interest

Compound Name: Apixaban-13C,d3

Cat. No.: B590848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial sources for the Apixaban-

¹³C,d₃ analytical standard and details its application in a validated bioanalytical method. The

information herein is intended to assist researchers in the procurement of this internal standard

and to provide a foundational understanding of its use in quantitative analysis.

Commercial Availability of Apixaban-¹³C,d₃
Apixaban-¹³C,d₃ is a stable isotope-labeled internal standard essential for the accurate

quantification of apixaban in biological matrices by mass spectrometry. Several reputable

suppliers offer this analytical standard, ensuring its accessibility for research and clinical

applications. The following table summarizes the offerings from various commercial vendors.
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Supplier Product Name
Catalog
Number

Purity
Available Unit
Sizes

Cayman

Chemical
Apixaban-¹³C-d₃ 25034

≥99% deuterated

forms (d₁-d₃)

500 µg, 1 mg, 5

mg

TargetMol

Chemicals Inc.
Apixaban ¹³C,d₃ T6527 98.00%

1 mg, 5 mg, 100

mg, 500 mg

AA BLOCKS,

INC.
Apixaban-¹³C-D₃ AA009X63

≥99% deuterated

forms (d₁-d₃)
-

1Pluschem LLC Apixaban-¹³C-d₃ 1P009XPJ
≥99% deuterated

forms (d₁-d₃)
-

QUALITY

CONTROL

SOLUTIONS

LTD.

Apixaban-¹³C-d₃ - 95% HPLC
10 mg, 25 mg,

50 mg, 100 mg

ESS Chem Co. Apixaban-¹³C,D₃ ESS0262

97.2% HPLC;

99% atom ¹³C;

99% atom D

10 mg, 25 mg,

50 mg, 100 mg

LGC Standards Apixaban-¹³C, d₃ - >95% (HPLC) -

Sussex

Research

Laboratories Inc.

Apixaban-¹³C d₃ SI010060

>95% (HPLC),

Isotopic

Enrichment:

>95%

-

Shimadzu

Chemistry &

Diagnostics

[¹³C,²H₈]-

Apixaban
C7795

Min. 95.00%,

Isotopic

Enrichment: 99%

¹³C, 98% ²H

1 mg, 5 mg, 10

mg, 25 mg, 100

mg

Application in a Validated LC-MS/MS Method for
Apixaban Quantification in Human Plasma
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Apixaban-¹³C,d₃ is critically employed as an internal standard (IS) in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods to ensure high accuracy and precision in the

quantification of apixaban. The stable isotope label allows the IS to be differentiated from the

unlabeled analyte by the mass spectrometer, while its identical chemical properties ensure it

behaves similarly during sample preparation and chromatographic separation, thus correcting

for any variations in the analytical process.

Detailed Experimental Protocol
The following protocol is a representative example of a validated LC-MS/MS method for the

determination of apixaban in human plasma.[1][2][3]

1. Preparation of Stock and Working Solutions:

Apixaban Stock Solution (1.0 mg/mL): Accurately weigh approximately 5 mg of apixaban and

dissolve it in HPLC grade methanol in a 5 mL volumetric flask.[3] Store this stock solution at

2-8°C for up to 8 days.[3]

Apixaban-¹³C,d₃ (Internal Standard) Stock Solution (1.0 mg/mL): Accurately weigh

approximately 2 mg of Apixaban-¹³C,d₃ and dissolve it in HPLC grade methanol in a 2 mL

volumetric flask.[3] Store this stock solution at 2-8°C for up to 8 days.[3]

Working Solutions: Prepare further dilutions of the apixaban and IS stock solutions in a 50:50

(v/v) mixture of methanol and Milli-Q water to create calibration standards and quality control

(QC) samples.[3]

2. Sample Preparation (Liquid-Liquid Extraction):

To 250 µL of human plasma in a polypropylene tube, add 50 µL of the internal standard

working solution.

Add 250 µL of 0.1% formic acid and vortex.

Add 2 mL of an organic solvent mixture of ethyl acetate and methyl tertiary butyl ether

(70:30, v/v).[2]

Vortex mix for 10 minutes, followed by centrifugation at 4090 rcf for 5 minutes at 5°C.[2]
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Transfer the supernatant to a clean tube and evaporate to dryness.

Reconstitute the residue in 200 µL of the mobile phase.

3. LC-MS/MS Instrumentation and Conditions:

HPLC System: A high-performance liquid chromatography system equipped with a dual

pump and autosampler.[2]

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.[2]

Chromatographic Column: Thermo Beta basic-8, 100 mm x 4.6 mm, 5µ column.[1]

Mobile Phase: Acetonitrile and ammonium formate buffer (pH 4.2) in a 70:30 (v/v) ratio.[1][2]

[3]

Flow Rate: 1.0 mL/min with a 1:1 post-column split.[1]

Ionization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Apixaban: m/z 460.2 → 443.2[1][3]

Apixaban-¹³C,d₃: m/z 464.2 → 447.4[1][3]

4. Method Validation:

The method should be validated according to regulatory guidelines (e.g., US FDA) for

selectivity, linearity, accuracy, precision, recovery, and stability.[2] The validated linear range for

this method is typically 1.0-301.52 ng/mL.[1][2][3]

Visualizing the Analytical Workflow
The following diagrams illustrate the key stages of the analytical process, from sample

preparation to data acquisition.
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Caption: A streamlined workflow for the quantification of apixaban in plasma.
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Caption: The central role of the internal standard in achieving accurate results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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